1-(6-methoxy-1,3-benzothiazol-2-yl)-3-(1-phenylethyl)-2,5-pyrrolidinedione

• IUPAC Name: 1-(6-methoxy-1,3-benzothiazol-2-yl)-3-(1-phenylethyl)pyrrolidine-2,5-dione
• InChI: InChI=1S/C20H18N2O3S/c1-12(13-6-4-3-5-7-13)15-11-18(23)22(19(15)24)20-21-16-9-8-14(25-2)10-17(16)26-20/h3-10,12,15H,11H2,1-2H3
• InChI Key: XPGNZNHQDZDEFS-UHFFFAOYSA-N
• Canonical SMILES: CC(C1CC(=O)N(C1=O)C2=NC3=C(S2)C=C(C=C3)OC)C4=CC=CC=C4
• Molecular Formula: C20H18N2O3S
• Molecular Weight: 366.4 g/mol

Description

1-(6-methoxy-1,3-benzothiazol-2-yl)-3-(1-phenylethyl)-2,5-pyrrolidinedione, also known as MBZP, is a psychoactive compound that belongs to the class of designer drugs. It is a synthetic derivative of benzodiazepine and has been found to exhibit anxiolytic and sedative effects. MBZP has gained significant attention in the scientific community due to its potential therapeutic applications and its ability to interact with the central nervous system.

Mechanism of Action

The exact mechanism of action of 1-(6-methoxy-1,3-benzothiazol-2-yl)-3-(1-phenylethyl)-2,5-pyrrolidinedione is not fully understood. However, it is believed to act on the GABA receptors in the brain, which are responsible for inhibiting neuronal activity. 1-(6-methoxy-1,3-benzothiazol-2-yl)-3-(1-phenylethyl)-2,5-pyrrolidinedione enhances the activity of GABA receptors, leading to an increase in the inhibitory neurotransmitter activity in the brain. This results in the anxiolytic and sedative effects of 1-(6-methoxy-1,3-benzothiazol-2-yl)-3-(1-phenylethyl)-2,5-pyrrolidinedione.
Biochemical and Physiological Effects:
1-(6-methoxy-1,3-benzothiazol-2-yl)-3-(1-phenylethyl)-2,5-pyrrolidinedione has been found to have a range of biochemical and physiological effects. It has been shown to decrease the levels of dopamine and noradrenaline in the brain, which are responsible for regulating mood and arousal. 1-(6-methoxy-1,3-benzothiazol-2-yl)-3-(1-phenylethyl)-2,5-pyrrolidinedione also increases the levels of serotonin, which is involved in the regulation of mood, appetite, and sleep. Furthermore, 1-(6-methoxy-1,3-benzothiazol-2-yl)-3-(1-phenylethyl)-2,5-pyrrolidinedione has been found to decrease the levels of cortisol, which is a stress hormone.

Advantages and Limitations for Lab Experiments

1-(6-methoxy-1,3-benzothiazol-2-yl)-3-(1-phenylethyl)-2,5-pyrrolidinedione has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized and purified. 1-(6-methoxy-1,3-benzothiazol-2-yl)-3-(1-phenylethyl)-2,5-pyrrolidinedione also exhibits consistent and reproducible effects in animal models, making it a reliable tool for studying the central nervous system. However, the use of 1-(6-methoxy-1,3-benzothiazol-2-yl)-3-(1-phenylethyl)-2,5-pyrrolidinedione in lab experiments is limited by its potential toxicity and the need for specialized equipment and facilities.

Future Directions

There are several future directions for research on 1-(6-methoxy-1,3-benzothiazol-2-yl)-3-(1-phenylethyl)-2,5-pyrrolidinedione. One area of interest is the development of new therapeutic applications for 1-(6-methoxy-1,3-benzothiazol-2-yl)-3-(1-phenylethyl)-2,5-pyrrolidinedione, such as its potential use as an antidepressant or antipsychotic agent. Another area of interest is the study of the long-term effects of 1-(6-methoxy-1,3-benzothiazol-2-yl)-3-(1-phenylethyl)-2,5-pyrrolidinedione on the brain and behavior. Furthermore, the development of new synthetic analogs of 1-(6-methoxy-1,3-benzothiazol-2-yl)-3-(1-phenylethyl)-2,5-pyrrolidinedione may lead to the discovery of novel compounds with improved therapeutic properties.

Scientific Research Applications

1-(6-methoxy-1,3-benzothiazol-2-yl)-3-(1-phenylethyl)-2,5-pyrrolidinedione has been extensively studied for its potential therapeutic applications. It has been found to exhibit anxiolytic, sedative, and hypnotic effects in animal models. Studies have also shown that 1-(6-methoxy-1,3-benzothiazol-2-yl)-3-(1-phenylethyl)-2,5-pyrrolidinedione has anticonvulsant properties and can be used to treat epilepsy. Furthermore, 1-(6-methoxy-1,3-benzothiazol-2-yl)-3-(1-phenylethyl)-2,5-pyrrolidinedione has been found to have potential as an antidepressant and antipsychotic agent.